(4-Methyl-2-phenyl-1,3-thiazol-5-YL)acetic acid

• IUPAC Name: 2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)acetic acid
• InChI: InChI=1S/C12H11NO2S/c1-8-10(7-11(14)15)16-12(13-8)9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,14,15)
• InChI Key: RWYONVYVVYSLDV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=CC=C2)CC(=O)O
• Molecular Formula: C12H11NO2S
• DSSTOX Substance ID: DTXSID90187839
• Molecular Weight: 233.29 g/mol
• CAS RN: 34272-67-8

Description

“(4-Methyl-2-phenyl-1,3-thiazol-5-YL)acetic acid” is a compound that contains a thiazole ring. Thiazole is a five-membered ring system that carries nitrogen and sulfur atoms, making it a versatile entity in actions and reactions. Molecules containing a thiazole ring behave unpredictably when entering physiological systems, potentially activating or stopping biochemical pathways and enzymes, or stimulating or blocking receptors in biological systems.

Molecular Structure Analysis

The thiazole ring in “(4-Methyl-2-phenyl-1,3-thiazol-5-YL)acetic acid” consists of sulfur and nitrogen in such a fashion that the pi (π) electrons are free to move from one bond to other bonds, rendering aromatic ring properties. On account of its aromaticity, the ring has many reactive positions where donor–acceptor, nucleophilic, oxidation reactions, etc., may take place.

Scientific Research Applications

Metabolic Pathways and Disorders

• Tyrosinemia and Hawkinsinuria : Studies on tyrosinemia type III and hawkinsinuria, disorders related to the metabolism of tyrosine, indicate the role of specific metabolic pathways involving compounds structurally similar to (4-Methyl-2-phenyl-1,3-thiazol-5-YL)acetic acid. Hawkinsinuria, characterized by the excretion of 'hawkinsin,' a sulfur amino acid, highlights the significance of understanding the metabolic fate and function of such compounds in human health (Tomoeda et al., 2000).

Diagnostic Applications

• Cervical Cancer Screening : Acetic acid, a simpler compound, when applied to the cervix (as vinegar in VIA - visual inspection with acetic acid), serves as a diagnostic tool for cervical cancer screening. This application underscores the potential of chemical compounds in enhancing diagnostic methodologies (Quinley et al., 2011).

Pharmacokinetics and Drug Metabolism

• Drug Metabolism : The metabolism and excretion of various pharmacological compounds, including those structurally related or functional analogs to (4-Methyl-2-phenyl-1,3-thiazol-5-YL)acetic acid, are crucial for understanding their safety, efficacy, and potential therapeutic applications. For instance, the detailed study of MK-0524, a prostaglandin D2 receptor antagonist, reveals insights into the absorption, metabolism, and excretion pathways relevant for drug development (Karanam et al., 2007).

Chemical Safety and Toxicology

• Toxicology Studies : Toxicologic studies on chemical compounds, such as those related to chlorophenoxyacetic acids and organophosphates, inform safety profiles and risk assessments critical for environmental and public health considerations (Osterloh et al., 1983).

Future Directions

Thiazole-bearing compounds, like “(4-Methyl-2-phenyl-1,3-thiazol-5-YL)acetic acid”, have been the focus of medicinal chemists in order to develop novel therapeutic agents for a variety of pathological conditions. The current review may succeed in drawing the attention of medicinal chemists to finding new leads, which may later be translated into new drugs.

Mechanism of Action

Target of Action

Thiazole derivatives, which include this compound, have been found to act on a variety of biological targets . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .